Cas no 2228803-93-6 (5-(1,1-difluoroethyl)-1,2-oxazol-4-amine)

• Product Name: 5-(1,1-difluoroethyl)-1,2-oxazol-4-amine
• CAS No: 2228803-93-6
• MF: C₅H₆F₂N₂O
• MW: 148.110747814178
• CID: 6187217
• PubChem ID: 165742235
• Update Time: 2025-10-28

5-(1,1-difluoroethyl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1,1-difluoroethyl)-1,2-oxazol-4-amine
• 2228803-93-6
• EN300-1943588

• Inchi： 1S/C5H6F2N2O/c1-5(6,7)4-3(8)2-9-10-4/h2H,8H2,1H3
• InChI Key： VRPBIODBDAPXPD-UHFFFAOYSA-N
• SMILES： FC(C)(C1=C(C=NO1)N)F

Computed Properties

• Exact Mass: 148.04481914g/mol
• Monoisotopic Mass: 148.04481914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52Ų

Additional information on 5-(1,1-difluoroethyl)-1,2-oxazol-4-amine

Comprehensive Overview of 5-(1,1-difluoroethyl)-1,2-oxazol-4-amine (CAS No. 2228803-93-6)

5-(1,1-difluoroethyl)-1,2-oxazol-4-amine (CAS No. 2228803-93-6) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of the difluoroethyl group and the oxazole ring makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated compounds often exhibit enhanced metabolic stability and bioavailability.

In recent years, the demand for fluorinated organic compounds like 5-(1,1-difluoroethyl)-1,2-oxazol-4-amine has surged, driven by advancements in medicinal chemistry and material science. The compound's CAS number 2228803-93-6 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing relevance. Its structural motif—combining an amine functionality with a fluorinated oxazole core—aligns with current trends in designing novel enzyme inhibitors and receptor modulators.

One of the key reasons for the popularity of 5-(1,1-difluoroethyl)-1,2-oxazol-4-amine is its role in addressing challenges related to drug resistance and selectivity. Fluorine incorporation, as seen in this compound, is a widely adopted strategy to improve pharmacokinetic profiles. This aligns with the broader industry focus on precision medicine and targeted therapies, which are among the most searched topics in biomedical research today.

From a synthetic chemistry perspective, the preparation of CAS 2228803-93-6 involves multi-step protocols, often requiring specialized reagents like fluorinating agents. Researchers are actively exploring greener and more efficient synthetic routes to meet the escalating demand. Discussions around sustainable chemistry and green synthesis frequently cite fluorinated building blocks like this compound as critical case studies.

Beyond pharmaceuticals, 5-(1,1-difluoroethyl)-1,2-oxazol-4-amine has potential applications in materials science, particularly in the development of high-performance polymers and electronic materials. The electron-withdrawing nature of the difluoroethyl group can influence the electronic properties of derived materials, making it valuable for optoelectronic applications. This intersection of chemistry and materials science is a hot topic in both academic and industrial research.

In summary, 5-(1,1-difluoroethyl)-1,2-oxazol-4-amine (CAS No. 2228803-93-6) represents a compelling example of how fluorinated heterocycles are shaping modern science. Its applications span drug discovery, agrochemicals, and advanced materials, making it a compound of enduring interest. As research continues to uncover new uses, its prominence in scientific literature and commercial inquiries is expected to grow further.